Cas no 1251551-69-5 (3-(benzyloxy)methyl-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine)

• Product Name: 3-(benzyloxy)methyl-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine
• CAS No: 1251551-69-5
• MF: C₂₂H₂₄N₄O₂
• MW: 376.451564788818
• CID: 6072554
• PubChem ID: 49669923
• Update Time: 2025-08-05

3-(benzyloxy)methyl-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)methyl-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine
• [3-(phenylmethoxymethyl)piperidin-1-yl]-(2-phenyltriazol-4-yl)methanone
• (3-((benzyloxy)methyl)piperidin-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone
• AKOS024529554
• 1251551-69-5
• VU0529854-1
• F6033-0240
• 3-[(benzyloxy)methyl]-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine

• Inchi： 1S/C22H24N4O2/c27-22(21-14-23-26(24-21)20-11-5-2-6-12-20)25-13-7-10-19(15-25)17-28-16-18-8-3-1-4-9-18/h1-6,8-9,11-12,14,19H,7,10,13,15-17H2
• InChI Key： BLLUMQRLTABTDJ-UHFFFAOYSA-N
• SMILES： C(N1CCCC(COCC2=CC=CC=C2)C1)(C1C=NN(C2=CC=CC=C2)N=1)=O

Computed Properties

• Exact Mass: 376.18992602g/mol
• Monoisotopic Mass: 376.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(benzyloxy)methyl-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine

Introduction to 3-(benzyloxy)methyl-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine (CAS No. 1251551-69-5) and Its Applications in Modern Chemical Biology

3-(benzyloxy)methyl-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine, identified by its CAS number 1251551-69-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its piperidine core and a triazole moiety, which are well-documented for their potential in modulating biological pathways. The presence of a benzyloxymethyl group further enhances its structural complexity, making it a promising candidate for further exploration in drug discovery and molecular chemistry.

The piperidine ring is a common structural motif in medicinal chemistry due to its ability to mimic the functionality of secondary amines found in many biologically active molecules. Piperidine derivatives are frequently employed in the development of drugs targeting central nervous system disorders, cardiovascular diseases, and infections. The introduction of the benzyloxymethyl substituent into the piperidine scaffold not only influences the electronic properties of the molecule but also contributes to its solubility and bioavailability, critical factors in pharmaceutical design.

The triazole ring, another key feature of this compound, is known for its stability and versatility in forming hydrogen bonds. In particular, 2H-1,2,3-triazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The 4-carbonyl group attached to the triazole ring introduces a polar moiety that can interact with biological targets through hydrogen bonding or ionic interactions, further enhancing the compound's potential as a pharmacophore.

Recent advancements in chemical biology have highlighted the importance of multifunctional compounds that can simultaneously engage multiple targets or modulate complex signaling pathways. The unique combination of structural elements in 3-(benzyloxy)methyl-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine positions it as a versatile tool for investigating such mechanisms. For instance, studies have shown that piperidine-based compounds can interact with enzymes involved in neurotransmitter synthesis and metabolism, making them valuable for exploring treatments for neurodegenerative diseases.

In addition to its potential applications in drug development, this compound has been explored as a building block for more complex synthetic molecules. The presence of reactive sites such as the ester group (benzyloxymethyl) and the carbonyl group allows for further functionalization through techniques like nucleophilic substitution or condensation reactions. This flexibility makes it an attractive candidate for library synthesis efforts aimed at identifying novel bioactive molecules.

The synthesis of 3-(benzyloxy)methyl-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)piperidine involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps typically include cyclization reactions to form the triazole ring followed by functional group interconversions to introduce the piperidine and benzyloxymethyl moieties. Advances in catalytic methods have enabled more efficient and scalable syntheses of such complex molecules, reducing costs and improving yields.

From a computational chemistry perspective, virtual screening techniques have been employed to predict the binding affinity of this compound to various biological targets. Molecular docking studies suggest that it may interact with proteins involved in cancer cell proliferation and inflammation regulation. These predictions provide a rational basis for experimental validation and guide further optimization efforts.

The pharmacokinetic properties of 3-(benzyloxy)methyl-1-(2H-pyrazolyl)-4-carbonyl)piperidine are also under investigation to ensure its suitability for therapeutic applications. Factors such as metabolic stability, distribution across biological compartments, and excretion pathways are critical determinants of drug efficacy. Preclinical studies using relevant animal models are being conducted to assess these parameters and refine dosing regimens.

In conclusion,3-(benzyloxy)methyl-1-(2H-pyrazolyl)-4-carbonyl)piperidine represents a significant advancement in chemical biology research due to its complex structure and multifaceted potential applications. Its unique combination of structural features positions it as a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover new biological functions and synthetic methodologies，this compound is poised to play an increasingly important role in shaping the future of medicinal chemistry。